Cas no 2680691-13-6 (methyl 4,6-dibromo-3-{(tert-butoxy)carbonylamino}-2-methylbenzoate)

• Product Name: methyl 4,6-dibromo-3-{(tert-butoxy)carbonylamino}-2-methylbenzoate
• CAS No: 2680691-13-6
• MF: C₁₄H₁₇Br₂NO₄
• MW: 423.097082853317
• CID: 5620500
• PubChem ID: 165934859
• Update Time: 2025-06-13

methyl 4,6-dibromo-3-{(tert-butoxy)carbonylamino}-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4,6-dibromo-3-{[(tert-butoxy)carbonyl]amino}-2-methylbenzoate
• 2680691-13-6
• EN300-28304000
• methyl 4,6-dibromo-3-{(tert-butoxy)carbonylamino}-2-methylbenzoate

• Inchi： 1S/C14H17Br2NO4/c1-7-10(12(18)20-5)8(15)6-9(16)11(7)17-13(19)21-14(2,3)4/h6H,1-5H3,(H,17,19)
• InChI Key： MEPYCVWWKSHFBY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)OC)C(C)=C1NC(=O)OC(C)(C)C)Br

Computed Properties

• Exact Mass: 422.95038g/mol
• Monoisotopic Mass: 420.95243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 64.6Ų

Additional information on methyl 4,6-dibromo-3-{(tert-butoxy)carbonylamino}-2-methylbenzoate

Comprehensive Overview of Methyl 4,6-Dibromo-3-{(tert-butoxy)carbonylamino}-2-methylbenzoate (CAS No. 2680691-13-6)

Methyl 4,6-dibromo-3-{(tert-butoxy)carbonylamino}-2-methylbenzoate (CAS No. 2680691-13-6) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-substituted aromatic ring and tert-butoxycarbonyl (Boc) protected amine, serves as a critical intermediate in the synthesis of various bioactive molecules. Its structural complexity and functional versatility make it a valuable asset in modern synthetic chemistry.

The compound's molecular structure features a methyl ester group at the 1-position, a dibromo substitution at the 4 and 6-positions, and a Boc-protected amino group at the 3-position. This arrangement not only enhances its reactivity but also provides a stable framework for further chemical modifications. Researchers have leveraged these properties to develop novel drug candidates and agrochemicals, particularly in the context of targeted therapies and sustainable agriculture.

In recent years, the demand for custom synthesis and high-purity intermediates like methyl 4,6-dibromo-3-{(tert-butoxy)carbonylamino}-2-methylbenzoate has surged, driven by advancements in precision medicine and green chemistry. The compound's ability to act as a building block for heterocyclic compounds has made it a focal point in the development of next-generation pharmaceuticals. Additionally, its role in catalysis and material science has expanded its applications beyond traditional domains.

One of the most intriguing aspects of this compound is its potential in cancer research. The bromo substituents and Boc-protected amine moiety have been explored for their ability to interact with biological targets, such as kinase inhibitors and enzyme modulators. This has led to its inclusion in high-throughput screening libraries, where it is evaluated for its efficacy in disease modulation. Furthermore, its stability under various reaction conditions makes it a reliable choice for multistep syntheses.

The synthesis of methyl 4,6-dibromo-3-{(tert-butoxy)carbonylamino}-2-methylbenzoate typically involves selective bromination of the aromatic ring, followed by Boc protection of the amino group. This process requires meticulous control of reaction parameters, such as temperature and solvent choice, to ensure high yield and purity. The compound's spectroscopic properties, including NMR and mass spectrometry data, are well-documented, aiding in its identification and quality control.

From an industrial perspective, the compound's scalability and compatibility with continuous flow chemistry have positioned it as a candidate for large-scale production. This aligns with the growing trend toward process intensification and cost-effective manufacturing in the chemical industry. Moreover, its low environmental impact compared to traditional intermediates has made it a preferred choice for companies committed to sustainability.

In the realm of academic research, methyl 4,6-dibromo-3-{(tert-butoxy)carbonylamino}-2-methylbenzoate has been the subject of numerous studies exploring its mechanistic pathways and derivatization potential. Its ability to undergo cross-coupling reactions and nucleophilic substitutions has opened new avenues for the creation of diverse chemical libraries. These libraries are instrumental in drug discovery and materials innovation, addressing some of the most pressing challenges in science today.

As the scientific community continues to explore the frontiers of organic synthesis, compounds like methyl 4,6-dibromo-3-{(tert-butoxy)carbonylamino}-2-methylbenzoate will undoubtedly play a pivotal role. Their unique structural features and functional adaptability make them indispensable tools for researchers aiming to push the boundaries of chemical innovation. Whether in pharmaceuticals, agrochemicals, or advanced materials, this compound exemplifies the synergy between molecular design and practical application.